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Compound of Interest

Compound Name: NocII

Cat. No.: B561544 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the immunofluorescence (IF) staining of

the NocII protein, also known as NOC2L. This protocol is intended for life science researchers

and professionals in drug development to facilitate the visualization and subcellular localization

of NocII.

Introduction
NocII (NOC2 Like Nucleolar Associated Transcriptional Repressor), also referred to as NIR, is

a protein involved in several critical cellular processes. It functions as a transcriptional

corepressor and an inhibitor of histone acetyltransferase (INHAT), playing a role in regulating

gene expression.[1] Furthermore, NocII is implicated in the regulation of p53-dependent

apoptosis and ribosome biogenesis.[1][2][3] Given its involvement in fundamental cellular

activities, understanding the subcellular distribution of NocII is crucial for elucidating its precise

functions and its role in various disease states. Immunofluorescence is a powerful technique

that allows for the visualization of proteins within cells, providing valuable insights into their

localization and potential interactions.[4][5][6]

Experimental Protocol
This protocol outlines the steps for immunofluorescence staining of NocII in cultured cells.

Optimization of certain parameters, such as antibody concentrations and incubation times, may
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be necessary for different cell lines or experimental conditions.

Materials and Reagents:

Phosphate-Buffered Saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Permeabilization Buffer (e.g., 0.1-0.25% Triton X-100 in PBS)

Blocking Buffer (e.g., 1% BSA or 5% normal goat serum in PBS with 0.1% Tween 20)[7]

Primary Antibody: Anti-NocII/NOC2L antibody

Fluorophore-conjugated Secondary Antibody

Nuclear Counterstain (e.g., DAPI)

Antifade Mounting Medium

Glass coverslips and microscope slides

Procedure:

Cell Culture: Grow cells on sterile glass coverslips in a petri dish or multi-well plate to an

appropriate confluency (typically 50-70%).

Fixation:

Carefully aspirate the culture medium.

Wash the cells twice with PBS.

Fix the cells by incubating with 4% PFA in PBS for 15 minutes at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization:
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Incubate the cells with Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS) for 10

minutes at room temperature. This step is necessary to allow the antibodies to access

intracellular antigens.

Wash the cells three times with PBS for 5 minutes each.

Blocking:

Incubate the cells with Blocking Buffer for at least 30-60 minutes at room temperature to

minimize non-specific antibody binding.

Primary Antibody Incubation:

Dilute the anti-NocII primary antibody in the antibody dilution buffer (often the same as the

blocking buffer).

Incubate the cells with the diluted primary antibody for 1-2 hours at room temperature or

overnight at 4°C in a humidified chamber.

Washing: Wash the cells three times with PBS for 5 minutes each.

Secondary Antibody Incubation:

Dilute the fluorophore-conjugated secondary antibody in the antibody dilution buffer,

protecting it from light.

Incubate the cells with the diluted secondary antibody for 1 hour at room temperature in a

dark, humidified chamber.

Washing: Wash the cells three times with PBS for 5 minutes each, protecting them from light.

Counterstaining (Optional):

Incubate the cells with a nuclear counterstain like DAPI for 5-10 minutes.

Wash the cells twice with PBS.

Mounting:
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Carefully mount the coverslips onto microscope slides using a drop of antifade mounting

medium.

Seal the edges of the coverslip with nail polish to prevent drying.

Imaging:

Visualize the staining using a fluorescence or confocal microscope. NocII is expected to

show a nucleolar-associated staining pattern.

Data Presentation
The following table summarizes recommended antibody dilutions for NocII
immunofluorescence based on available data. Researchers should perform a titration

experiment to determine the optimal dilution for their specific experimental setup.

Antibody Information
Recommended Dilution
Range

Notes

Anti-NOC2L Polyclonal

Antibody (e.g., Proteintech

28509-1-AP)

1:100 - 1:400

A starting dilution of 1:200 has

been validated in U2OS cells.

[1]

General Purified Antibodies 1-10 µg/mL

This is a general starting point

for purified antibodies where a

specific dilution is not known.

[8]

General Antiserum 1:100 - 1:1000
A broad range for initial

optimization of antiserum.[8]

Mandatory Visualizations
Experimental Workflow for NocII Immunofluorescence Staining
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Start: Cells grown on coverslips

Fixation
(4% PFA, 15 min)

Wash
(3x PBS)

Permeabilization
(0.1% Triton X-100, 10 min)

Wash
(3x PBS)

Blocking
(1% BSA, 30-60 min)

Primary Antibody Incubation
(Anti-NocII, 1h-O/N)

Wash
(3x PBS)

Secondary Antibody Incubation
(Fluorophore-conjugated, 1h)

Wash
(3x PBS)

Counterstain (Optional)
(DAPI, 5-10 min)

Wash
(2x PBS)

Mounting
(Antifade medium)

Imaging
(Fluorescence Microscope)
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Caption: Workflow of the NocII immunofluorescence staining protocol.
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Caption: Key functions and interactions of the NocII protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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